Cas no 19943-28-3 (Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3R-trans)- (8CI,9CI))

Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3R-trans)- (8CI,9CI) structure
19943-28-3 structure
Product Name:Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3R-trans)- (8CI,9CI)
CAS No:19943-28-3
MF:C8H12N2O2
MW:168.193081855774
CID:123850
PubChem ID:7408396
Update Time:2025-04-18

Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3R-trans)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3R-trans)- (8CI,9CI)
    • 19943-28-3
    • (3R,8aR)-3-methyl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • (3R,8AR)-3-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-methyl-, (3R-trans)- (8CI,9CI)
    • Inchi: 1S/C8H12N2O2/c1-5-8(12)10-4-2-3-6(10)7(11)9-5/h5-6H,2-4H2,1H3,(H,9,11)/t5-,6-/m1/s1
    • InChI Key: WSLYCILIEOFQPK-PHDIDXHHSA-N
    • SMILES: O=C1[C@@H](C)NC([C@H]2CCCN21)=O

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41

Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3R-trans)- (8CI,9CI) Related Literature

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.